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Compound of Interest

Compound Name:
(3R)-3-fluoropyrrolidine-1-carbonyl

chloride

Cat. No.: B13448057

Get Quote

Executive Summary
(3R)-3-fluoropyrrolidine-1-carbonyl chloride is a reactive electrophilic intermediate

employed in the synthesis of high-value pharmaceutical candidates. Unlike its stable

hydrochloride salt precursor, this carbamoyl chloride derivative is typically generated in situ to

serve as a "chiral handle," introducing the (3R)-3-fluoropyrrolidine moiety into drug scaffolds.

Its strategic value lies in the fluorine gauche effect, a stereoelectronic phenomenon that pre-

organizes the pyrrolidine ring conformation, potentially reducing the entropic penalty upon

binding to protein targets (e.g., DPP-4, kinases).
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Key Attribute Technical Specification

Chemical Role Chiral Electrophile (Carbamoylation Agent)

Primary Precursor
(3R)-3-Fluoropyrrolidine HCl (CAS 136725-55-

8)

Reactive Group Carbamoyl Chloride (-N-CO-Cl)

Stereochemistry (R)-Enantiomer; Fluorine at C3

Key Application
Synthesis of Urea/Carbamate-linked Kinase

Inhibitors

Chemical Identity & Structural Analysis[3]
Chemical Structure
The molecule consists of a five-membered pyrrolidine ring with a fluorine atom at the 3-position

in the R-configuration.[1] The nitrogen atom is functionalized with a chlorocarbonyl group,

activating it for nucleophilic attack.

IUPAC Name: (3R)-3-fluoro-1-(chlorocarbonyl)pyrrolidine

Molecular Formula: C₅H₇ClFNO

Molecular Weight: 151.57 g/mol

SMILES:F[C@H]1CCN(C(=O)Cl)C1

Stereoelectronic Effects: The "Fluorine Gauche Effect"
In medicinal chemistry, replacing a hydrogen with fluorine is not merely a steric or electrostatic

change; it fundamentally alters the ring's shape.

Conformational Bias: In (3R)-3-fluoropyrrolidine derivatives, the C–F bond prefers to be

gauche to the adjacent C–N bond rather than anti. This is due to the hyperconjugative

donation from the
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orbital into the low-lying

orbital.

Impact: This effect stabilizes a specific ring pucker (typically the C4-exo envelope). When

this pre-organized conformation matches the bioactive conformation required by a target

enzyme, binding affinity is significantly increased compared to the non-fluorinated analog.

Stereoelectronic Control

C3-Fluorine Substitution σ(C-H) → σ*(C-F)
Hyperconjugation

Induces Ring Pucker Stabilization
(C4-exo preference)

Drives Reduced Entropic Penalty
in Ligand Binding

Result

Click to download full resolution via product page

Caption: The causal chain of the fluorine gauche effect in optimizing drug-target binding

interactions.

Synthesis & Manufacturing Protocols
Due to the moisture sensitivity of carbamoyl chlorides, this compound is rarely isolated in large

quantities for long-term storage. It is standard practice to synthesize it in situ or immediately

prior to use.

The Triphosgene Protocol (Lab Scale)
This method is preferred over using gaseous phosgene due to safety and ease of handling

solid triphosgene.[2]

Reagents:

(3R)-3-Fluoropyrrolidine HCl (1.0 equiv)[1]

Triphosgene (0.35 equiv)

Dichloromethane (DCM) or Tetrahydrofuran (THF) (Anhydrous)
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Diisopropylethylamine (DIPEA) or Triethylamine (2.2 equiv)

Step-by-Step Methodology:

Preparation: Charge a flame-dried round-bottom flask with (3R)-3-fluoropyrrolidine HCl and

anhydrous DCM under an inert atmosphere (N₂ or Ar).

Base Addition: Cool the suspension to 0°C. Add DIPEA dropwise. The mixture will become

homogenous as the free amine is liberated.

Triphosgene Addition: Dissolve triphosgene in a minimal amount of DCM. Add this solution

dropwise to the amine mixture at 0°C over 30 minutes. Caution: Exothermic reaction.

Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Conversion

can be monitored by converting an aliquot to a methyl carbamate (quench with methanol)

and analyzing via LC-MS.

Workup: For in situ use, the solution is often used directly. If isolation is required, remove

solvent under reduced pressure (avoiding moisture) to yield the crude carbamoyl chloride as

an oil/semisolid.
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(3R)-3-Fluoropyrrolidine-1-carbonyl Chloride
(Reactive Electrophile)

 Elimination of HCl
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Caption: Synthesis pathway converting the stable HCl salt to the reactive carbamoyl chloride

via triphosgene.

Reactivity Profile & Applications
The carbonyl chloride moiety is a "hard" electrophile. It reacts predominantly with nucleophiles

containing active hydrogens (amines, alcohols, thiols).

Primary Reaction: Urea Formation
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The most common application is coupling with an aromatic amine (aniline) to form a urea

linkage. This motif is prevalent in kinase inhibitors where the urea hydrogens form critical H-

bonds with the kinase "hinge" region or the "gatekeeper" residue.

General Reaction:

Application in Drug Discovery[3][6]
Kinase Inhibitors: Used to synthesize analogs of Aurora Kinase inhibitors (e.g., imidazo[1,2-

a]pyrazine derivatives) where the fluoropyrrolidine improves metabolic stability and solubility

compared to a simple pyrrolidine or piperidine.

DPP-4 Inhibitors: The (3R)-fluoropyrrolidine motif is a bioisostere for the cyanopyrrolidine

warhead found in drugs like Vildagliptin, offering different pharmacokinetic profiles.

Handling, Safety, and Stability
WARNING: Carbamoyl chlorides are corrosive, lachrymators, and potential carcinogens. They

hydrolyze to release HCl and the secondary amine.

Moisture Sensitivity: Highly sensitive. Hydrolysis generates HCl gas. Must be stored under

Argon/Nitrogen.

Corrosivity: Causes severe skin burns and eye damage.[3]

PPE Requirements: Double nitrile gloves, chemical splash goggles, and a functioning fume

hood are mandatory.

Neutralization: Spills should be treated with a dilute solution of aqueous ammonia or sodium

bicarbonate to hydrolyze the chloride safely.

References
Ghorbani-Choghamarani, A., et al. (2025). "Triphosgene and its Application in Organic

Synthesis." ResearchGate.[4]

Kerekes, A. D., et al. (2011).[5][6] "Aurora kinase inhibitors based on the imidazo[1,2-

a]pyrazine core: fluorine and deuterium incorporation improve oral absorption and exposure."

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.chemistry.utoronto.ca/sites/www.chemistry.utoronto.ca/files/CHEM-LM-SOP-000%20Triphosgene%20Use%20SOP.pdf
https://www.researchgate.net/scientific-contributions/Paolo-Tosatti-2197307567
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/637505
https://www.sigmaaldrich.com/SG/en/product/aldrich/637505
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13448057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[5][6] Journal of Medicinal Chemistry, 54(1), 201-210.[5][6]

O'Hagan, D., et al. (2012). "Conformational analysis of fluorinated pyrrolidines using 19F-1H

scalar couplings and heteronuclear NOEs." Chemical Science.

BenchChem Technical Guide. (2025). "A Technical Guide to the Chiral Purity of (S)-3-

Fluoropyrrolidine Hydrochloride." (Reference for precursor handling).

National Center for Biotechnology Information. (2025). PubChem Compound Summary for

CID 2759162, (3R)-3-fluoropyrrolidine hydrochloride.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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